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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the known physical properties of
the chemical compound ((3-Bromo-2-methylpropoxy)methyl)benzene. Intended for
professionals in research and development, this document consolidates key physicochemical
data and outlines standardized experimental protocols for their determination. A proposed
synthetic pathway for this molecule is also presented, illustrated with a detailed workflow
diagram, to provide a complete technical context for its use as a chemical intermediate.

Introduction

((3-Bromo-2-methylpropoxy)methyl)benzene, with the CAS number 91273-58-4, is a
halogenated ether. Compounds of this class are valuable intermediates in organic synthesis,
particularly in the development of novel pharmaceutical agents and other complex molecules.
The presence of a reactive bromine atom and a stable benzyl ether moiety makes it a versatile
building block for a variety of chemical transformations. An accurate understanding of its
physical properties is essential for its effective use in laboratory and industrial settings,
informing decisions on reaction conditions, purification methods, and storage.

Physicochemical Properties

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b150734?utm_src=pdf-interest
https://www.benchchem.com/product/b150734?utm_src=pdf-body
https://www.benchchem.com/product/b150734?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150734?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The physical properties of ((3-Bromo-2-methylpropoxy)methyl)benzene have been reported
by several chemical suppliers. This data is summarized in the table below for ease of reference
and comparison. It is important to note that while these values are provided by commercial
sources, detailed experimental verification in peer-reviewed literature is not readily available.

Property Value Source(s)
Molecular Formula C11H1sBrO [1][2]
Molecular Weight 243.14 g/mol [1112]
Boiling Point 264°C at 760 mmHg [3]

Density 1.268 g/cm3 [3]

Melting Point 120 to 121°C [4]
Refractive Index (n2°/D) ~1.531 (Estimated)

Note on Refractive Index: A specific refractive index for ((3-Bromo-2-
methylpropoxy)methyl)benzene was not found in the surveyed literature. The provided value
is for the structurally similar compound, Benzyl 3-bromopropyl ether, and should be considered
an approximation.

Experimental Protocols for Physical Property
Determination

The following sections detail generalized experimental methodologies for the determination of
the key physical properties of liquid organic compounds such as ((3-Bromo-2-
methylpropoxy)methyl)benzene. These protocols are based on standard laboratory
practices.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For a high-boiling liquid like ((3-Bromo-2-methylpropoxy)methyl)benzene,
distillation or reflux methods are suitable.

Protocol: Micro-scale Boiling Point Determination
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o Apparatus Setup: A small-scale distillation or reflux apparatus is assembled. This typically
consists of a round-bottom flask, a condenser, a thermometer, and a heating mantle.

e Sample Preparation: Approximately 2-3 mL of ((3-Bromo-2-
methylpropoxy)methyl)benzene is placed in the round-bottom flask along with a boiling
chip or a magnetic stir bar to ensure smooth boiling.

o Heating and Equilibration: The sample is gently heated. The thermometer bulb should be
positioned so that it is immersed in the vapor phase, just below the side arm of the
condenser, to accurately measure the temperature of the vapor-liquid equilibrium.

o Data Collection: The temperature is recorded when it stabilizes during a steady reflux or
distillation. This stable temperature is the boiling point at the ambient atmospheric pressure.

o Pressure Correction: The observed boiling point is corrected to standard pressure (760
mmHg) using established nomographs or equations if the measurement is not performed at
sea level.

Determination of Density

The density of a liquid is its mass per unit volume. A common and accurate method for
determining the density of a liquid is by using a pycnometer or by the precise measurement of
the mass of a known volume.

Protocol: Density Determination using a Graduated Cylinder and Balance

o Mass of Empty Container: The mass of a clean, dry graduated cylinder is accurately
measured using an analytical balance.

e Volume Measurement: A specific volume of ((3-Bromo-2-methylpropoxy)methyl)benzene
(e.g., 10 mL) is carefully transferred into the graduated cylinder. The volume is read from the
bottom of the meniscus.

o Mass of Filled Container: The mass of the graduated cylinder containing the liquid is
measured.
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e Calculation: The mass of the liquid is determined by subtracting the mass of the empty
cylinder from the mass of the filled cylinder. The density is then calculated by dividing the
mass of the liquid by its volume.

o Temperature Control: The temperature of the liquid should be recorded as density is
temperature-dependent.

Determination of Refractive Index

The refractive index of a substance is a dimensionless number that describes how fast light
travels through that material. It is a characteristic property of a substance and is temperature
and wavelength dependent.

Protocol: Refractive Index Measurement using an Abbe Refractometer

 Instrument Calibration: The Abbe refractometer is calibrated using a standard liquid with a
known refractive index, such as distilled water.

o Sample Application: A few drops of ((3-Bromo-2-methylpropoxy)methyl)benzene are
placed on the clean, dry prism of the refractometer.

o Measurement: The prism is closed, and the light source is adjusted. The user looks through
the eyepiece and adjusts the controls to bring the dividing line between the light and dark
fields into sharp focus at the center of the crosshairs.

e Reading the Value: The refractive index is read from the instrument's scale.

o Temperature Correction: The temperature of the sample is measured, and the refractive
index is corrected to a standard temperature, typically 20°C, using the appropriate correction
factor.

Proposed Synthesis and Workflow

While a specific, published synthetic route for ((3-Bromo-2-methylpropoxy)methyl)benzene
was not identified, a plausible and efficient method can be proposed based on the well-
established Williamson ether synthesis. This reaction involves the nucleophilic substitution of
an alkyl halide by an alkoxide.
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The proposed synthesis involves two main steps:

o Formation of the Alkoxide: 2-Methyl-1,3-propanediol is selectively monobrominated to
produce 3-bromo-2-methyl-1-propanol. The hydroxyl group of this alcohol is then
deprotonated by a strong base, such as sodium hydride (NaH), to form the corresponding
alkoxide.

» Nucleophilic Substitution: The resulting alkoxide then acts as a nucleophile, attacking benzyl
bromide in an SN2 reaction to displace the bromide and form the desired ether product, ((3-
Bromo-2-methylpropoxy)methyl)benzene.

Below is a Graphviz diagram illustrating this proposed synthetic workflow.

Proposed Synthesis of ((3-Bromo-2-methylpropoxy)methyl)benzene

3-Bromo-2-methyl-1-propanol Sodium Hydride (NaH)

Step 1: Alkoxide Formation
(Deprotonation)

Sodium 3-bromo-2-methylpropoxide
(Alkoxide Intermediate)

Benzyl Bromide

Step 2: Williamson Ether Synthesis
(SN2 Reaction)

((3-Bromo-2-methylpropoxy)methyl)benzene

Click to download full resolution via product page
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Caption: Proposed synthetic workflow for ((3-Bromo-2-methylpropoxy)methyl)benzene via
Williamson ether synthesis.

Conclusion

This technical guide provides a consolidated source of information on the physical properties of
((3-Bromo-2-methylpropoxy)methyl)benzene for the scientific community. While
commercially available data offers a good starting point, this guide also emphasizes the
importance of experimental verification by providing standardized protocols for the
determination of these properties. The proposed synthetic pathway and workflow diagram offer
a logical approach to the preparation of this valuable chemical intermediate, further enabling its
application in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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